
Synthesis and Characterization of Sodium
Dicyanoaurate(I): A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dicyanoaurate ion

Cat. No.: B080273 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Sodium dicyanoaurate(I), Na[Au(CN)₂], is a key inorganic gold compound with significant

applications in electroplating and as a precursor in the synthesis of more complex gold-

containing molecules, including potential therapeutic agents. This technical guide provides an

in-depth overview of the synthesis and characterization of sodium dicyanoaurate(I). It includes

detailed experimental protocols for its preparation via the established cyanide process,

methods for its purification, and a comprehensive suite of analytical techniques for its

characterization. Quantitative data is summarized in structured tables, and key experimental

workflows are visualized using diagrams to facilitate understanding and replication by

researchers in the field.

Introduction
Sodium dicyanoaurate(I) is a white, crystalline, water-soluble solid. The gold(I) center is linearly

coordinated to two cyanide ligands, forming the dicyanoaurate(I) anion, [Au(CN)₂]⁻. The

compound is of significant interest due to its role in gold extraction from ores, its widespread

use in the gold plating industry, and its utility as a starting material in inorganic and medicinal

chemistry. A thorough understanding of its synthesis and a robust analytical characterization

are crucial for ensuring purity and for the development of new applications.
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Synthesis of Sodium Dicyanoaurate(I)
The primary industrial method for the synthesis of sodium dicyanoaurate(I) is the cyanide

process, which involves the oxidation of elemental gold in the presence of sodium cyanide.

The Cyanide Process
The overall chemical reaction is as follows:

4 Au + 8 NaCN + O₂ + 2 H₂O → 4 Na[Au(CN)₂] + 4 NaOH[1]

This reaction, often referred to as Elsner's equation, highlights the requirement of an oxidizing

agent, typically oxygen from the air, to facilitate the dissolution of gold.

Experimental Protocol: Laboratory Scale Synthesis
This protocol describes a representative laboratory-scale synthesis of sodium dicyanoaurate(I).

Materials:

Gold powder (99.99% purity)

Sodium cyanide (NaCN)

Deionized water

Compressed air or oxygen source

Reaction vessel with stirring capability

Filtration apparatus

Crystallization dish

Procedure:

Reaction Setup: In a well-ventilated fume hood, a solution of sodium cyanide is prepared by

dissolving a twofold molar excess of NaCN in deionized water in a reaction vessel.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://en.wikipedia.org/wiki/Cyanide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Addition of Gold: Finely divided gold powder is added to the stirred sodium cyanide solution.

Oxidation: Air or oxygen is bubbled through the suspension at a controlled rate. The reaction

is typically carried out at a slightly elevated temperature (e.g., 40-50 °C) to increase the

reaction rate. The reaction progress can be monitored by the dissolution of the gold powder.

Reaction Completion and Filtration: Once all the gold has dissolved, the solution is filtered to

remove any insoluble impurities.

Crystallization: The filtrate, a solution of sodium dicyanoaurate(I), is transferred to a

crystallization dish. The solution is concentrated by gentle heating or by evaporation under

reduced pressure to induce crystallization. Slow cooling of the concentrated solution will

promote the formation of well-defined crystals.

Isolation and Drying: The resulting white crystals of sodium dicyanoaurate(I) are isolated by

filtration, washed with a small amount of cold deionized water, and then with a water-miscible

organic solvent (e.g., ethanol) to facilitate drying. The crystals are dried in a desiccator over

a suitable drying agent.

Safety Precautions: Sodium cyanide is highly toxic. All manipulations should be performed in a

well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety

glasses, lab coat) must be worn. In case of contact with acid, highly toxic hydrogen cyanide

gas is evolved.

Characterization of Sodium Dicyanoaurate(I)
A comprehensive characterization is essential to confirm the identity and purity of the

synthesized sodium dicyanoaurate(I).

Physical and Chemical Properties
A summary of the key physical and chemical properties of sodium dicyanoaurate(I) is provided

in the table below.
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Property Value

Chemical Formula Na[Au(CN)₂]

Molecular Weight 271.99 g/mol

Appearance White crystalline powder

Solubility Soluble in water

Gold Content Approximately 72.42%

CAS Number 15280-09-8

Spectroscopic Characterization
Principle: IR spectroscopy is used to identify the functional groups present in a molecule by

measuring the absorption of infrared radiation. The cyanide ligand in dicyanoaurate(I) has a

characteristic stretching frequency.

Experimental Protocol:

Sample Preparation: A small amount of the crystalline sodium dicyanoaurate(I) is finely

ground with dry potassium bromide (KBr) and pressed into a thin, transparent pellet.

Alternatively, a spectrum can be obtained using an Attenuated Total Reflectance (ATR)

accessory.

Data Acquisition: The IR spectrum is recorded over the range of 4000-400 cm⁻¹.

Expected Results: The most prominent feature in the IR spectrum of sodium dicyanoaurate(I) is

a strong, sharp absorption band corresponding to the C≡N stretching vibration, which is

expected in the range of 2140-2150 cm⁻¹.

Principle: NMR spectroscopy provides detailed information about the structure of a molecule by

observing the behavior of atomic nuclei in a magnetic field. For sodium dicyanoaurate(I), ¹³C

and ²³Na NMR are particularly informative.

Experimental Protocol (¹³C NMR):

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: A sample of sodium dicyanoaurate(I) is dissolved in a suitable

deuterated solvent, typically deuterium oxide (D₂O).

Data Acquisition: The ¹³C NMR spectrum is acquired on a high-field NMR spectrometer. Due

to the relatively long relaxation time of the cyanide carbon, a sufficient relaxation delay

should be used.

Expected Results: A single resonance is expected for the two equivalent cyanide carbons in the

[Au(CN)₂]⁻ anion. The chemical shift will be in the region characteristic of metal-cyanide

complexes.

Experimental Protocol (²³Na NMR):

Sample Preparation: A sample is prepared as for ¹³C NMR.

Data Acquisition: The ²³Na NMR spectrum is recorded.

Expected Results: A single resonance corresponding to the sodium cation is expected. The

chemical shift and linewidth can provide information about the ionic nature of the compound in

solution.

Elemental Analysis
Principle: Elemental analysis determines the mass percentages of the constituent elements in

a compound. This is a fundamental technique for confirming the empirical formula.

Experimental Protocol:

A precisely weighed sample of sodium dicyanoaurate(I) is submitted to a specialized

analytical laboratory for C, N, and Na analysis. Gold content can be determined by

gravimetric analysis after decomposition of the complex.

Expected Results: The experimentally determined elemental composition should be in close

agreement with the theoretical values.
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Element Theoretical Mass %

Carbon (C) 8.83%

Gold (Au) 72.42%

Nitrogen (N) 10.30%

Sodium (Na) 8.45%

X-ray Crystallography
Principle: Single-crystal X-ray diffraction is the most definitive method for determining the three-

dimensional atomic arrangement in a crystalline solid.

Experimental Protocol:

Crystal Growth: High-quality single crystals suitable for X-ray diffraction are grown by slow

evaporation of a saturated aqueous solution of sodium dicyanoaurate(I).

Data Collection: A suitable crystal is mounted on a goniometer and subjected to a

monochromatic X-ray beam. The diffraction pattern is collected on a detector.

Structure Solution and Refinement: The collected data is used to solve and refine the crystal

structure, yielding precise bond lengths, bond angles, and packing information.

Expected Results: The crystal structure is expected to show a linear [NC-Au-CN]⁻ anion and a

sodium cation, with the exact packing arrangement determined by the crystallographic analysis.
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Caption: Workflow for the synthesis of sodium dicyanoaurate(I).
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Caption: Analytical workflow for the characterization of sodium dicyanoaurate(I).

Conclusion
This technical guide has outlined the synthesis and comprehensive characterization of sodium

dicyanoaurate(I). The provided experimental protocols and expected outcomes for various

analytical techniques serve as a valuable resource for researchers and professionals.

Adherence to these detailed procedures will ensure the reliable preparation and validation of

this important gold compound, facilitating its use in both established and novel applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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